Cas no 2552459-51-3 ([1,​1'-​Biphenyl]​-​4-​carboxaldehyde, 3,​5-​difluoro-)

• Product Name: [1,​1'-​Biphenyl]​-​4-​carboxaldehyde, 3,​5-​difluoro-
• CAS No: 2552459-51-3
• MF: C₁₃H₈F₂O
• MW: 218.20
• CID: 5077030
• Update Time: 2025-06-27

[1,​1'-​Biphenyl]​-​4-​carboxaldehyde, 3,​5-​difluoro- Chemical and Physical Properties

Names and Identifiers

• [1,​1'-​Biphenyl]​-​4-​carboxaldehyde, 3,​5-​difluoro-

• Inchi： 1S/C13H8F2O/c14-12-6-10(7-13(15)11(12)8-16)9-4-2-1-3-5-9/h1-8H
• InChI Key： LFHPPPNMEPDKLO-UHFFFAOYSA-N
• SMILES： C1(=C(F)C=C(C=C1F)C1=CC=CC=C1)C=O

Additional information on [1,​1'-​Biphenyl]​-​4-​carboxaldehyde, 3,​5-​difluoro-

[1,1'-Biphenyl]4-carboxaldehyde, 3,5-difluoro-

[1,1'-Biphenyl]4-carboxaldehyde, 3,5-difluoro- is a synthetic compound with a unique molecular structure that combines aromatic and functional groups, making it a promising candidate for various applications in pharmaceutical and materials science. This compound, characterized by its [1,1'-Biphenyl] core and 4-carboxaldehyde functional group, exhibits distinct physicochemical properties that have attracted significant attention in recent years. The 3,5-difluoro- substituents further modulate its reactivity and biological activity, positioning it as a valuable scaffold for drug discovery and chemical innovation.

Recent studies have highlighted the importance of [1,1'-Biphenyl] derivatives in the development of antitumor agents and anti-inflammatory drugs. The 4-carboxaldehyde group, known for its ability to form hydrogen bonds and participate in π-π stacking interactions, plays a critical role in the compound's molecular recognition and binding affinity. Additionally, the 3,5-difluoro- substituents contribute to the compound's electronic properties, enhancing its stability and selectivity in biological systems. These features make [1,1'-Biphenyl]4-carboxaldehyde, 3,5-difluoro- a versatile building block for the design of novel therapeutics.

From a synthetic perspective, the preparation of [1,1'-Biphenyl]4-carboxaldehyde, 3,5-difluoro- involves advanced methodologies that ensure high purity and yield. Techniques such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis have been successfully employed to construct the [1,1'-Biphenyl] framework. The introduction of the 3,5-difluoro- groups typically requires precise fluorination conditions to avoid side reactions, emphasizing the importance of controlled synthetic protocols. These methods not only improve the efficiency of synthesis but also align with the principles of green chemistry, reducing environmental impact.

The biological activity of [1,1'-Biphenyl]4-carboxaldehyde, 3,5-difluoro- has been extensively investigated in recent years. Preclinical studies suggest that this compound exhibits potential as a modulator of cellular signaling pathways, particularly in the context of cancer therapy. The 4-carboxaldehyde group is believed to interact with specific protein targets, such as kinases and transcription factors, thereby influencing downstream biological processes. Furthermore, the 3,5-difluoro- substituents may enhance the compound's ability to penetrate cell membranes, improving its bioavailability and efficacy. These findings underscore the compound's relevance in the development of targeted therapies.

Advancements in analytical techniques have enabled a deeper understanding of the molecular behavior of [1,1'-Biphenyl]4-carboxaldehyde, 3,5-difluoro-. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating its structural characteristics and dynamic interactions. For instance, molecular dynamics simulations have revealed how the 4-carboxaldehyde group forms transient hydrogen bonds with water molecules, influencing its solubility and transport properties. Such insights are crucial for optimizing the compound's performance in pharmaceutical formulations.

One of the most promising applications of [1,1'-Biphenyl]4-carboxaldehyde, 3,5-difluoro- lies in its potential as a lead compound for drug development. Researchers have explored its ability to inhibit specific enzymes implicated in disease progression, such as tyrosine kinase and phosphatidylinositol 3-kinase (PI3K). The 3,5-difluoro- substituents may enhance the compound's binding affinity to these targets, offering a competitive edge over existing therapeutic agents. Additionally, its structural similarity to known pharmacophores suggests that it could serve as a scaffold for the design of more potent and selective drugs.

The environmental impact of [1,1'-Biphenyl]4-carboxaldehyde, 3,5-difluoro- has also been a subject of recent studies. While the compound itself is not classified as a persistent organic pollutant, its potential for biodegradation and toxicity in aquatic ecosystems warrants further investigation. Researchers have employed computational models to predict its environmental fate and assess its ecotoxicological risks. These studies emphasize the need for sustainable synthesis methods and responsible disposal practices to minimize any potential ecological harm.

In conclusion, [1,1'-Biphenyl]4-carboxaldehyde, 3,5-difluoro- represents a significant advancement in the field of synthetic chemistry and pharmaceutical science. Its unique molecular structure, combined with the strategic placement of functional groups, offers a wide range of applications in drug discovery and materials innovation. Ongoing research continues to uncover new insights into its properties and potential, highlighting its importance as a key molecule in modern scientific exploration.